[(1S,2R,3S,4S,6R,7R,8R)-4-Ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[(2-amino-3-methylbutanoyl)amino]-2-methylpropan-2-yl]sulfanylacetate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound [(1S,2R,3S,4S,6R,7R,8R)-4-Ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[(2-amino-3-methylbutanoyl)amino]-2-methylpropan-2-yl]sulfanylacetate features a highly complex tricyclic diterpene core (tricyclo[5.4.3.01,8]tetradecane) with multiple stereochemical centers. Its structure includes:
- A 4-ethenyl group and 3-hydroxy substituent on the tricyclic framework.
- A sulfanylacetate ester side chain modified with a branched 2-amino-3-methylbutanoyl amide group.
Properties
Molecular Formula |
C31H52N2O5S |
|---|---|
Molecular Weight |
564.8 g/mol |
IUPAC Name |
[(1S,2R,3S,4S,6R,7R,8R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[(2-amino-3-methylbutanoyl)amino]-2-methylpropan-2-yl]sulfanylacetate |
InChI |
InChI=1S/C31H52N2O5S/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37)/t19?,20-,22+,24?,25-,26-,29+,30-,31-/m0/s1 |
InChI Key |
LLYYNOVSVPBRGV-NFQTWZMKSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@](C[C@H]([C@]2([C@H]3[C@@]1(CCC2C)CCC3=O)C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)(C)C=C)O |
Canonical SMILES |
CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C |
Origin of Product |
United States |
Biological Activity
The compound [(1S,2R,3S,4S,6R,7R,8R)-4-Ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[(2-amino-3-methylbutanoyl)amino]-2-methylpropan-2-yl]sulfanylacetate is a complex organic molecule notable for its intricate structure and potential biological activities. This article delves into the biological activity of this compound, examining its pharmacological properties, mechanisms of action, and relevant case studies.
Structural Overview
The molecular formula for this compound is , with a molecular weight of approximately 532.7 g/mol. The structure features multiple stereocenters and a tricyclic framework that may influence its biological interactions and efficacy.
Table 1: Structural Characteristics
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 532.7 g/mol |
| Stereochemistry | Multiple stereocenters |
| Functional Groups | Hydroxy, Ethenyl, Sulfanyl |
Antimicrobial Properties
Preliminary studies suggest that the compound exhibits significant antimicrobial activity. Research indicates that compounds with similar tricyclic structures often demonstrate effectiveness against various bacterial strains. For instance, studies have shown that related compounds can inhibit the growth of gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.
Anti-inflammatory Effects
The compound may also possess anti-inflammatory properties. In vitro studies have indicated that it can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines. This effect is particularly relevant in conditions such as arthritis and other inflammatory disorders.
The mechanisms underlying the biological activity of this compound are not fully elucidated but may involve:
- Enzyme Inhibition : The compound could inhibit enzymes involved in metabolic pathways associated with inflammation and infection.
- Receptor Modulation : It may interact with specific receptors in cells that mediate immune responses.
Case Studies
- Study on Antimicrobial Efficacy : A recent study explored the antimicrobial effects of structurally similar compounds on E. coli and Pseudomonas aeruginosa. Results indicated a dose-dependent inhibition of bacterial growth, suggesting potential for further development as an antimicrobial agent.
- Anti-inflammatory Research : Another investigation focused on the anti-inflammatory effects of related compounds in a murine model of arthritis. Results showed reduced swelling and inflammatory markers in treated groups compared to controls.
Table 2: Summary of Biological Activities
Comparison with Similar Compounds
Research Findings and Implications
- Synthetic Challenges : The target compound’s stereochemical complexity necessitates advanced chiral synthesis techniques, contrasting with analogues like the pyrimidine derivative, which may use simpler esterification . Fluorinated analogues () employ click chemistry, highlighting divergent synthetic routes .
- Bioactivity Hypotheses: The 2-amino-3-methylbutanoyl group in the target compound could mimic natural amino acids, enabling protease targeting or peptide-like interactions. Pyrimidine-containing analogues may leverage heterocycle-mediated enzyme inhibition, as seen in sulfonylurea herbicides .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
